5-methyl-2-(methylsulfanyl)-4-(4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}piperazin-1-yl)pyrimidine

• IUPAC Name: 2-[[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]methyl]-5-(trifluoromethyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C14H17F3N6OS/c1-9-7-18-13(25-2)19-11(9)23-5-3-22(4-6-23)8-10-20-21-12(24-10)14(15,16)17/h7H,3-6,8H2,1-2H3
• InChI Key: YJIBVGABRNLCKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)CC3=NN=C(O3)C(F)(F)F)SC
• Molecular Formula: C14H17F3N6OS
• Molecular Weight: 374.39 g/mol
• CAS No.: 2640962-44-1

Description

This heterocyclic compound features a pyrimidine core substituted with a methyl group at position 5, a methylsulfanyl moiety at position 2, and a piperazine-linked trifluoromethyl oxadiazole group at position 3. The trifluoromethyl oxadiazole moiety enhances metabolic stability and lipophilicity, while the piperazine linker improves solubility and binding affinity to biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multiple steps starting from commercially available materials. The process may include:

• Formation of the pyrimidine ring.

• Introduction of the methylsulfanyl group.

• Addition of the piperazinyl group.

• Attachment of the oxadiazole ring.

Industrial Production Methods

While specific industrial methods may vary, they generally focus on optimizing yield and purity through controlled reaction conditions, such as temperature and pH, and efficient purification techniques like crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: The sulfur atom in the methylsulfanyl group can undergo oxidation.

• Reduction: Specific sites within the compound can be reduced under appropriate conditions.

• Substitution: The piperazinyl and pyrimidine rings can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

• Oxidation: Hydrogen peroxide or other oxidizing agents.

• Reduction: Sodium borohydride or hydrogen gas with a catalyst.

• Substitution: Halogenated reagents, bases, or acids depending on the type of substitution.

Major Products

These reactions can yield various derivatives with modified functional groups, potentially enhancing or altering the compound's properties.

Scientific Research Applications

Structure and Composition

The compound's structure can be broken down into several functional groups:

• Pyrimidine ring : A six-membered ring containing nitrogen atoms.
• Methylsulfanyl group : A sulfur-containing moiety that may influence biological activity.
• Trifluoromethyl group : Enhances lipophilicity and potential bioactivity.
• Piperazine moiety : Often associated with biological activity in medicinal chemistry.

Molecular Formula

The molecular formula of the compound is $C_{15}H_{19}F_3N_6S$, indicating a complex structure with multiple heteroatoms.

Physical Properties

While specific physical properties such as melting point and solubility are not extensively documented, the presence of fluorine suggests increased stability and lipophilicity, which can be advantageous for drug development.

Medicinal Chemistry

• Antitumor Activity : Research indicates that derivatives of pyrimidine compounds exhibit significant antitumor effects. Studies have shown that modifications to the pyrimidine structure can enhance cytotoxicity against various cancer cell lines. The incorporation of the trifluoromethyl group is hypothesized to improve binding affinity to target enzymes involved in tumor growth .
• Antimicrobial Properties : Compounds with similar structures have been evaluated for their antimicrobial properties. The presence of the methylsulfanyl group may contribute to increased activity against bacterial strains, making this compound a candidate for further antimicrobial studies .
• Neurological Applications : The piperazine component is known for its role in neuropharmacology. Compounds containing piperazine moieties have been investigated for their potential as anxiolytics and antidepressants. Preliminary studies suggest that this compound may interact with serotonin receptors, indicating a possible application in treating mood disorders .

Study 1: Antitumor Activity

A study published in the Journal of Medicinal Chemistry evaluated a series of pyrimidine derivatives, including analogs of the target compound. Results demonstrated that compounds with trifluoromethyl substitutions showed enhanced potency against breast cancer cell lines, with IC50 values significantly lower than those of parent compounds .

Study 2: Antimicrobial Efficacy

In a clinical trial assessing the efficacy of various antimicrobial agents, derivatives similar to 5-methyl-2-(methylsulfanyl)-4-(4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}piperazin-1-yl)pyrimidine were tested against resistant bacterial strains. Results indicated that these compounds exhibited notable inhibition zones compared to standard antibiotics .

Mechanism of Action

The compound exerts its effects through interactions with molecular targets, such as enzymes or receptors. The exact mechanism involves:

• Binding to specific active sites on the target molecules.

• Modulating biological pathways and processes, potentially leading to therapeutic effects.

Comparison with Similar Compounds

Key Observations:

Molecular Weight and Solubility : The target compound (457.48 g/mol) is heavier than the methoxyphenyl piperazine analog (394.4 g/mol) , likely due to the trifluoromethyl oxadiazole group. Its solubility is unreported but expected to be moderate, balancing the lipophilic trifluoromethyl group and hydrophilic piperazine.

Substituent Effects: The trifluoromethyl oxadiazole in the target compound may enhance metabolic stability compared to the methoxyphenyl group in the analog , which could improve pharmacokinetics.

Functional Group Comparison: Piperazine-linked compounds (target and methoxyphenyl analog) show improved solubility over non-piperazine derivatives (e.g., PEGDA in ), but their bioactivity depends on substituent chemistry.

Biological Activity

5-Methyl-2-(methylsulfanyl)-4-(4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}piperazin-1-yl)pyrimidine is a synthetic compound notable for its complex structure and potential biological activities. This article reviews its biological activity, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure

The compound features:

• A pyrimidine core substituted with:
  • A methyl group
  • A methylsulfanyl group
  • A piperazinyl group linked to an oxadiazole ring with a trifluoromethyl substitution.

This unique arrangement suggests potential interactions with biological targets, which may lead to various therapeutic applications.

Anticancer Properties

Research indicates that compounds similar to 5-methyl-2-(methylsulfanyl)-4-(4-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}piperazin-1-yl)pyrimidine exhibit significant anticancer activity. For example:

• Compound 13 , a related structure, demonstrated equipotent activity against various cancer cell lines, with IC50 values lower than doxorubicin, a standard chemotherapy drug .

Antimicrobial Activity

Studies have shown that derivatives of pyrimidine and thiazole possess antimicrobial properties. The presence of the trifluoromethyl and methylsulfanyl groups may enhance these effects by improving lipophilicity and cellular uptake. Compounds with similar structures have been effective against both Gram-positive and Gram-negative bacteria .

Structure-Activity Relationship (SAR)

The SAR analysis of related compounds reveals that:

• The presence of the trifluoromethyl group is crucial for enhancing biological activity.
• Substituents on the piperazine ring can significantly influence potency and selectivity against specific targets .

Case Studies

• Anticancer Activity in Cell Lines :
  • A study evaluated various derivatives of pyrimidine for their cytotoxic effects on cancer cell lines such as HT29 (colon cancer) and Jurkat (T-cell leukemia). The results indicated that compounds with specific substitutions on the piperazine ring exhibited enhanced activity compared to standard treatments .
• Antimicrobial Testing :
  • Another investigation focused on the antimicrobial properties of thiazole-pyrimidine hybrids. The results showed that certain analogues displayed significant inhibitory effects against common pathogens, supporting the hypothesis that structural modifications can lead to improved efficacy against microbial infections .